molecular formula C15H17F3N2O4 B12207100 2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide

2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide

Cat. No.: B12207100
M. Wt: 346.30 g/mol
InChI Key: XEOBEYMBGLQIDL-UHFFFAOYSA-N
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Description

2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide is a complex organic compound with a unique structure that includes a morpholine ring, an acetamide group, and a trifluoromethoxy phenyl group

Preparation Methods

The synthesis of 2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide typically involves multiple steps, including the formation of the morpholine ring and the introduction of the trifluoromethoxy phenyl group. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions and optimizing conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems, including its interactions with enzymes and receptors. In medicine, it could be investigated for its potential therapeutic properties, such as its ability to modulate specific molecular pathways. Additionally, it may have industrial applications in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular signaling pathways, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide can be compared with other similar compounds that contain morpholine rings, acetamide groups, or trifluoromethoxy phenyl groups. Some similar compounds include 2-(4-ethyl-2-oxomorpholin-3-yl)acetic acid and other morpholine derivatives. The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties.

Properties

Molecular Formula

C15H17F3N2O4

Molecular Weight

346.30 g/mol

IUPAC Name

2-(4-ethyl-3-oxomorpholin-2-yl)-N-[3-(trifluoromethoxy)phenyl]acetamide

InChI

InChI=1S/C15H17F3N2O4/c1-2-20-6-7-23-12(14(20)22)9-13(21)19-10-4-3-5-11(8-10)24-15(16,17)18/h3-5,8,12H,2,6-7,9H2,1H3,(H,19,21)

InChI Key

XEOBEYMBGLQIDL-UHFFFAOYSA-N

Canonical SMILES

CCN1CCOC(C1=O)CC(=O)NC2=CC(=CC=C2)OC(F)(F)F

Origin of Product

United States

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